Cas no 1805492-47-0 (Ethyl 5-cyano-4-iodo-2-nitrophenylacetate)

• Product Name: Ethyl 5-cyano-4-iodo-2-nitrophenylacetate
• CAS No: 1805492-47-0
• MF: C₁₁H₉IN₂O₄
• MW: 360.104635000229
• CID: 4944662
• Update Time: 2025-06-30

Ethyl 5-cyano-4-iodo-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-iodo-2-nitrophenylacetate

• Inchi： 1S/C11H9IN2O4/c1-2-18-11(15)4-7-3-8(6-13)9(12)5-10(7)14(16)17/h3,5H,2,4H2,1H3
• InChI Key： ZZVQNVWNJVTCKH-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(=C(C=1)[N+](=O)[O-])CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 5-cyano-4-iodo-2-nitrophenylacetate

Ethyl 5-Cyano-4-Iodo-2-Nitrophenylacetate: A Comprehensive Overview

Ethyl 5-cyano-4-iodo-2-nitrophenylacetate, with the CAS number 1805492-47-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a cyano group at position 5, an iodo group at position 4, and a nitro group at position 2. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of Ethyl 5-cyano-4-iodo-2-nitrophenylacetate involves a series of carefully controlled reactions. The starting material is typically an aromatic compound, which undergoes substitution reactions to introduce the cyano, iodo, and nitro groups. The exact synthesis pathway may vary depending on the desired regioselectivity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions, reducing the need for hazardous reagents.

The chemical properties of Ethyl 5-cyano-4-iodo-2-nitrophenylacetate are heavily influenced by its functional groups. The cyano group (-CN) is known for its electron-withdrawing nature, which can stabilize adjacent electron-deficient regions on the aromatic ring. The iodo group (-I) introduces both electron-withdrawing and ortho/para-directing effects, while the nitro group (-NO₂) is a strong electron-withdrawing group that significantly impacts the electronic properties of the molecule. These characteristics make Ethyl 5-cyano-4-iodo-2-nitrophenylacetate a versatile building block in organic synthesis.

One of the most promising applications of Ethyl 5-cyano-4-iodo-2-nitrophenylacetate lies in the field of drug discovery. Its unique structure allows it to serve as a lead compound in the development of novel pharmaceutical agents. For example, recent studies have explored its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, its iodine content makes it a candidate for radioactive labeling in nuclear medicine applications.

In materials science, Ethyl 5-cyano-4-iodo-2-nitrophenylacetate has been investigated as a precursor for advanced materials such as conductive polymers and nanomaterials. Its functional groups can be exploited to create materials with tailored electronic and mechanical properties. For instance, researchers have successfully synthesized polyaniline derivatives using this compound as a building block, demonstrating enhanced conductivity compared to traditional materials.

The stability and reactivity of Ethyl 5-cyano-4-iodo-2-nitrophenylacetate under various conditions are critical factors in determining its suitability for different applications. Studies have shown that the compound exhibits good thermal stability up to moderate temperatures but decomposes upon prolonged exposure to high temperatures or strong acids. Its reactivity towards nucleophilic substitution reactions makes it a valuable intermediate in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 5-cyano-4-iido-dinitrophenol-acetate. Using density functional theory (DFT), researchers have modeled the molecule's electronic distribution and identified key sites for further modification. These computational studies have significantly accelerated the design of new derivatives with enhanced properties.

In conclusion, Ethyl 5-cyano-dinitrophenol-acetate is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations in medicine and materials science is likely to expand further.